3-(4-isopropylphenoxy)-7-methoxy-2-methyl-4H-chromen-4-one

• IUPAC Name: 7-methoxy-2-methyl-3-(4-propan-2-ylphenoxy)chromen-4-one
• InChI: InChI=1S/C20H20O4/c1-12(2)14-5-7-15(8-6-14)24-20-13(3)23-18-11-16(22-4)9-10-17(18)19(20)21/h5-12H,1-4H3
• InChI Key: AMIYBJOQVRKQCP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OC)OC3=CC=C(C=C3)C(C)C
• Molecular Formula: C20H20O4
• Molecular Weight: 324.4 g/mol

Description

Synthesis Analysis

The synthesis of chromen-4-one derivatives often involves intricate organic reactions that provide pathways to a variety of functionalized molecules. While specific details on the synthesis of "3-(4-isopropylphenoxy)-7-methoxy-2-methyl-4H-chromen-4-one" are scarce, related compounds have been synthesized through methods like reductive amination, Friedel-Crafts acylation, and annulation reactions. These methods showcase the versatility and creativity required in organic synthesis to achieve specific structural motifs (Mandala et al., 2013); (Bam & Chalifoux, 2018).

Molecular Structure Analysis

Molecular structure analysis of chromen-4-one derivatives, including X-ray crystallography, provides insights into their crystalline structure and conformation. The molecular and crystal structure analyses often reveal how the compound crystallizes in the monoclinic system and the significance of π-π stacking in the stabilization of the crystal structure (Manolov et al., 2012).

Chemical Reactions and Properties

Chromen-4-one derivatives participate in a variety of chemical reactions, including conjugate additions, Friedel-Crafts acylations, and reactions with phosphorus ylides. These reactions not only expand the functional group diversity but also highlight the reactivity of the chromen-4-one core (Gaul & Seebach, 2002); (Bezergiannidou‐Balouctsi et al., 1993).

Physical Properties Analysis

The physical properties of chromen-4-one derivatives, such as melting points, boiling points, and solubility, are crucial for understanding their behavior in different environments and applications. Although specific data for "3-(4-isopropylphenoxy)-7-methoxy-2-methyl-4H-chromen-4-one" were not found, analogous compounds demonstrate the importance of structural features in determining physical properties.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards nucleophiles or electrophiles, and stability under various conditions, are defined by the molecular structure of chromen-4-one derivatives. Studies have shown how substituents on the chromen-4-one core affect its electronic properties and reactivity (Ibrahim et al., 2017).

Future Directions

Future research on this compound could involve studying its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activities. It could also be interesting to study its interactions with other molecules, both in a chemical and a biological context.